Cas no 1245215-52-4 (ethyl 4-methoxy-1H-indazole-6-carboxylate)
ethyl 4-methoxy-1H-indazole-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-methoxy-1H-indazole-6-carboxylate
- 1H-Indazole-6-carboxylic acid, 4-methoxy-, ethyl ester
-
- Inchi: 1S/C11H12N2O3/c1-3-16-11(14)7-4-9-8(6-12-13-9)10(5-7)15-2/h4-6H,3H2,1-2H3,(H,12,13)
- InChI Key: OVHGUCGUIXWUBS-UHFFFAOYSA-N
- SMILES: N1C2=C(C(OC)=CC(C(OCC)=O)=C2)C=N1
ethyl 4-methoxy-1H-indazole-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592133-0.05g |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 0.05g |
$827.0 | 2023-05-24 | ||
| Enamine | EN300-1592133-0.1g |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 0.1g |
$867.0 | 2023-05-24 | ||
| Enamine | EN300-1592133-0.25g |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 0.25g |
$906.0 | 2023-05-24 | ||
| Enamine | EN300-1592133-0.5g |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 0.5g |
$946.0 | 2023-05-24 | ||
| Enamine | EN300-1592133-1.0g |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 1g |
$986.0 | 2023-05-24 | ||
| Enamine | EN300-1592133-2.5g |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 2.5g |
$1931.0 | 2023-05-24 | ||
| Enamine | EN300-1592133-5.0g |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 5g |
$2858.0 | 2023-05-24 | ||
| Enamine | EN300-1592133-10.0g |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 10g |
$4236.0 | 2023-05-24 | ||
| Enamine | EN300-1592133-50mg |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 50mg |
$443.0 | 2023-09-23 | ||
| Enamine | EN300-1592133-100mg |
ethyl 4-methoxy-1H-indazole-6-carboxylate |
1245215-52-4 | 100mg |
$464.0 | 2023-09-23 |
ethyl 4-methoxy-1H-indazole-6-carboxylate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on ethyl 4-methoxy-1H-indazole-6-carboxylate
Recent Advances in the Application of Ethyl 4-Methoxy-1H-Indazole-6-Carboxylate (CAS: 1245215-52-4) in Chemical Biology and Pharmaceutical Research
Ethyl 4-methoxy-1H-indazole-6-carboxylate (CAS: 1245215-52-4) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and anti-inflammatory pathways. Recent studies have highlighted its potential in the development of novel therapeutic agents, making it a focal point in chemical biology and pharmaceutical research.
One of the most notable applications of ethyl 4-methoxy-1H-indazole-6-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to develop potent and selective inhibitors targeting specific kinases, such as JAK2 and CDK4/6. These inhibitors have shown promising results in preclinical studies, demonstrating efficacy in reducing tumor growth and improving survival rates in animal models.
In addition to its use in kinase inhibitor development, ethyl 4-methoxy-1H-indazole-6-carboxylate has also been explored for its anti-inflammatory properties. Recent studies have demonstrated that derivatives of this compound can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. These findings suggest potential applications in the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to selectively target inflammatory pathways while minimizing off-target effects makes it an attractive candidate for further drug development.
The synthesis and optimization of ethyl 4-methoxy-1H-indazole-6-carboxylate derivatives have been a focus of recent research efforts. Advances in synthetic methodologies, such as microwave-assisted synthesis and flow chemistry, have enabled the efficient production of diverse derivatives with improved pharmacological properties. Structure-activity relationship (SAR) studies have provided valuable insights into the molecular features that enhance potency and selectivity, guiding the design of next-generation therapeutics.
Despite these advancements, challenges remain in the clinical translation of ethyl 4-methoxy-1H-indazole-6-carboxylate-based compounds. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the growing body of evidence supporting its therapeutic potential underscores the importance of continued research in this area.
In conclusion, ethyl 4-methoxy-1H-indazole-6-carboxylate (CAS: 1245215-52-4) represents a promising scaffold for the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have expanded our understanding of its pharmacological properties and synthetic versatility, paving the way for future drug discovery efforts. As research in this field progresses, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs.
1245215-52-4 (ethyl 4-methoxy-1H-indazole-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)